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Compound of Interest

Compound Name: INCB059872

Cat. No.: B1574622

Get Quote

Introduction & Mechanism of Action
INCB059872 is a potent, selective, and orally active inhibitor of Lysine-Specific Demethylase 1

(LSD1/KDM1A).[1][2][3] Unlike reversible inhibitors, INCB059872 typically forms a covalent

adduct with the FAD cofactor within the LSD1 catalytic pocket [1]. This irreversible binding

kinetics necessitates precise dosing; errors in solubilization directly impact the stoichiometric

inactivation of the enzyme, leading to high inter-assay variability.

Successful application requires maintaining the compound in a monomeric, soluble state within

the aqueous environment of cell culture media, preventing micro-precipitation that can cause

false-negative IC50 shifts.

Mechanism Visualization
The following diagram illustrates the downstream effects of INCB059872 solubilization and

target engagement.
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Figure 1: Pharmacodynamic cascade of INCB059872. Proper solubilization ensures efficient

cellular uptake and stoichiometric FAD adduct formation.

Physicochemical Profile & Solubility Data
INCB059872 is commercially available primarily as a Dihydrochloride (2HCl) salt or a Free

Base. The salt form is preferred for improved stability and solubility.[4]

Parameter Data Notes

CAS Number 1802909-49-4 (Free Base) Verify CAS on vial label.

Molecular Weight

386.53 g/mol (Free

Base)459.45 g/mol

(Dihydrochloride)

CRITICAL: Use the MW on

your specific vial for

calculations.

Solubility (DMSO)
≥ 92 mg/mL (~200 mM)

(Salt)~50 mg/mL (Free Base)

Highly soluble in anhydrous

DMSO.

Solubility (Water) Sparingly soluble
Do not dissolve directly in

media/water.

Solubility (Ethanol) ~92 mg/mL (Salt)

DMSO is preferred for cell

culture to minimize

evaporation.

Appearance White to off-white solid

Storage (Solid) -20°C (3 years)
Protect from light and

moisture.

Protocol: Stock Solution Preparation (10 mM)
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This protocol describes the preparation of a 10 mM stock solution in DMSO. This concentration

is ideal for downstream dilutions to nanomolar working concentrations (e.g., 10–1000 nM) while

keeping final DMSO < 0.1%.

Reagents & Equipment
INCB059872 (Solid)[2][4][5][6]

Anhydrous Dimethyl Sulfoxide (DMSO), Sterile Filtered (Sigma-Aldrich or equivalent). Note:

Hygroscopic DMSO reduces solubility.[4][7]

Vortex mixer

Sonicator (water bath)

Amber glass vials or polypropylene microcentrifuge tubes (low protein binding).

Step-by-Step Methodology
Environmental Control: Perform weighing and dissolution in a low-humidity environment if

possible. Allow the product vial to equilibrate to room temperature before opening to prevent

condensation.

Calculation (Self-Validating Step):

Formula: Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] × [1000 / Desired

Concentration (mM)]

Example (Using 2HCl Salt, MW 459.45): To prepare 10 mM from 5 mg of powder:

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial.

Vortex vigorously for 30 seconds.

Observation: The solution should be completely clear. If particles persist, sonicate in a

water bath at 37°C for 5–10 minutes.
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Validation: Hold the vial against a light source. Turbidity indicates incomplete solubilization.

Aliquoting & Storage:

Divide into small aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

Store at -80°C (stable for 6 months) or -20°C (stable for 1 month).

Protocol: Serial Dilution & Cell Treatment
Direct addition of high-concentration DMSO stocks to cell media can cause local precipitation

("crashing out") due to the rapid change in polarity. This protocol uses an Intermediate Dilution

Step to ensure homogeneity.

Experimental Workflow
The target working concentration for INCB059872 in SCLC (Small Cell Lung Cancer) or AML

cell lines is typically 10 nM – 1000 nM [2].

Quality Control Check

10 mM Stock
(100% DMSO)

Intermediate Dilution
(100x Working Conc)

Solvent: Media or PBS

 1:100 Dilution
(e.g., 2 µL stock + 198 µL Media)

Final Assay Well
(1x Working Conc)

< 0.1% DMSO

 1:100 Dilution
(Add 10 µL to 990 µL Cells)

Check for Precipitate
(Microscopy)
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Figure 2: Two-step dilution strategy to prevent compound precipitation and osmotic shock to

cells.

Detailed Procedure
Thawing: Thaw a stock aliquot at Room Temperature (RT). Vortex to ensure homogeneity.

Do not heat above 37°C.

Intermediate Dilution (100x):

Prepare a 100x solution (e.g., 10 µM for a 100 nM final assay) by diluting the 10 mM stock

into culture medium (or PBS).

Note: At this stage (10 µM), the compound is usually stable in media. If precipitation is

observed, perform this step in 10% DMSO/Media instead.

Final Treatment:

Add the Intermediate Dilution to the cell culture wells at a 1:100 ratio.

Example: Add 10 µL of 10 µM Intermediate to 990 µL of cell suspension.

Final Concentration: 100 nM.

Final DMSO: 0.01% (Non-toxic to most cell lines).

Vehicle Control (Mandatory):

Prepare a "Vehicle Only" well containing DMSO at the same final concentration (e.g.,

0.01%) to normalize for solvent effects.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Precipitation in Stock
Moisture in DMSO or cold

storage.

Warm to 37°C and sonicate.

Use fresh, anhydrous DMSO.

[7]

Precipitation in Media
"Shock" dilution from 100%

DMSO to aqueous.

Use the Intermediate Dilution

step described above. Do not

add 10 mM stock directly to

wells.

Inconsistent IC50
Compound degradation or

evaporation.

Use single-use aliquots.

Ensure caps are tight. Verify

cell density (LSD1 inhibitors

are often cytostatic, effects

take 3-6 days) [3].

Yellowing of Stock Oxidation.[1][5]
Discard. INCB059872 should

be clear/white.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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